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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

accurately measuring the temperature of reflective or low-emissivity surfaces.

Troubleshooting Guide
Low-emissivity surfaces, such as polished metals, are poor emitters of thermal energy, which

can lead to significant inaccuracies in non-contact temperature measurements.[1][2][3] This

guide provides solutions to common problems encountered during such experiments.
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Problem Possible Causes Solutions

Infrared (IR) thermometer or

thermal imager displays a

temperature reading that is

significantly lower than

expected and may appear

unstable.

The low emissivity of the

reflective surface causes the

instrument to capture a

combination of emitted and

reflected radiation from the

surroundings.[1][4] The

instrument is likely detecting

reflected ambient temperature

rather than the true surface

temperature.

Method 1: Surface Emissivity

Modification Increase the

surface emissivity to a known

value (typically around 0.95). •

Apply a high-emissivity

coating: Use specialized high-

emissivity paints or coatings.

For temporary measurements,

options include electrical tape,

masking tape, or even white-

out correction fluid, all of which

have an emissivity of

approximately 0.95. • Surface

roughening: For some

materials, sanding or oxidizing

the surface can increase

emissivity. Method 2:

Emissivity Value Adjustment If

the instrument allows, adjust

the emissivity setting to match

that of the material being

measured. This requires

knowing the emissivity of the

material at the expected

temperature. Method 3: Use a

Contact Thermometer For

direct and accurate

measurement, use a contact

thermometer like a

thermocouple. Ensure good

thermal contact between the

probe and the surface.

Temperature readings from an

IR thermometer fluctuate when

the viewing angle or

The instrument is being

influenced by reflected

radiation from other objects in

• Control the background

radiation: Shield the

measurement area from
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surrounding environment

changes.

the environment, such as

lights, equipment, or

personnel. Reflective surfaces

act like mirrors for thermal

radiation.

external heat sources. Create

a uniform temperature

background if possible. •

Choose the optimal viewing

angle: Measure perpendicular

to the surface to minimize

reflections. • Use a shorter

wavelength pyrometer: For

high-temperature applications,

a shorter wavelength

instrument is less sensitive to

emissivity changes and

reflections.

Contact thermocouple

readings are inconsistent or

seem inaccurate.

Poor thermal contact between

the thermocouple and the

surface can lead to lower-than-

actual temperature readings

because the probe draws heat

away from the surface.

Additionally, an air gap

between the sensor and the

surface acts as an insulator.

• Ensure optimal contact: Use

a surface probe thermocouple

designed for flat or curved

surfaces. Apply thermal paste

or a thermally conductive

adhesive to eliminate air gaps

and improve heat transfer. •

Proper mounting: For

permanent installations,

welding the thermocouple to

the metallic surface provides

the most reliable connection.

For temporary setups, use

clamps or adhesive pads to

maintain firm contact. •

Minimize heat loss: Insulate

the thermocouple wires near

the junction to reduce heat

sinking away from the

measurement point.

Emissivity of Common Laboratory Materials
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The following table provides approximate emissivity values for materials commonly found in

research and development settings. Note that these values can vary with temperature and

surface condition.

Material Surface Condition Emissivity (ε)

Aluminum Polished 0.04 - 0.06

Anodized ~0.80

Copper Polished 0.02 - 0.05

Oxidized 0.7 - 0.8

Stainless Steel Polished 0.07 - 0.15

Oxidized 0.85

Glass Smooth ~0.93

Plastics (various) Opaque 0.90 - 0.95

Ceramics 0.90 - 0.94

Paint (Matte Black) ~0.95

Water 0.95 - 0.98

Source: Data compiled from multiple sources.

Frequently Asked Questions (FAQs)
Q1: Why can't I get an accurate temperature reading from a shiny metal plate with my infrared

thermometer?

A1: Shiny metal surfaces have low emissivity, meaning they are poor emitters and strong

reflectors of thermal radiation. Your infrared thermometer captures both the emitted radiation

from the surface and the reflected radiation from the surrounding environment. If the surface is

highly reflective, the reflected energy can overwhelm the emitted energy, leading to inaccurate

readings that are closer to the ambient temperature than the actual surface temperature.

Q2: What is emissivity and why is it important for non-contact temperature measurement?
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A2: Emissivity is a measure of a material's ability to emit infrared energy. It is expressed as a

value between 0 and 1, where 1 represents a perfect emitter (a "blackbody") and 0 represents

a perfect reflector. For an infrared thermometer to calculate temperature accurately, it must be

compensated for the emissivity of the surface being measured. Most organic materials have a

high emissivity (around 0.95), which is often the default setting on IR thermometers. However,

polished metals have very low emissivity, requiring an adjustment of the device's settings or

modification of the surface to get a correct reading.

Q3: How can I determine the correct emissivity setting for my infrared thermometer?

A3: There are a few methods to determine the correct emissivity setting:

Use a reference table: Emissivity tables provide typical values for various materials.

However, these are approximations as the actual emissivity can be affected by surface finish,

temperature, and oxidation.

Use a contact probe for calibration: Measure the surface temperature with a calibrated

contact thermometer (like a thermocouple) that you trust. Then, aim the infrared thermometer

at the same spot and adjust the emissivity setting until its reading matches the contact

thermometer's reading.

Use a high-emissivity coating: Apply a patch of material with a known high emissivity (e.g.,

electrical tape with ε ≈ 0.95) to the surface. Heat the object, wait for the temperature to

stabilize, and then measure the temperature of the tape with your IR thermometer set to

0.95. Next, measure the temperature of the bare surface and adjust the emissivity setting

until the reading matches the temperature you measured on the tape.

Q4: Is it better to use a contact or non-contact thermometer for reflective surfaces?

A4: For reflective, low-emissivity surfaces, a contact thermometer such as a thermocouple is

often more accurate and reliable because it is not affected by the surface's emissivity. However,

non-contact thermometers can be used if the surface is modified to have a high emissivity or if

the instrument's emissivity setting is correctly adjusted. Non-contact methods are also

advantageous for measuring moving objects, hazardous materials, or in applications where

surface contact is not feasible.

Q5: Can I measure the temperature of a sample through a glass window?
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A5: Generally, you cannot accurately measure the temperature of a sample through glass with

a standard infrared thermometer. Glass is opaque to the long-wavelength infrared radiation that

most general-purpose thermometers detect. Therefore, the thermometer will measure the

temperature of the glass surface itself, not the object behind it. To measure through glass, you

would need a specialized short-wavelength pyrometer designed for this purpose.

Experimental Protocols
Protocol 1: Calibrating an Adjustable Emissivity IR
Thermometer
Objective: To determine the correct emissivity setting for an IR thermometer on a specific low-

emissivity material.

Materials:

Adjustable emissivity infrared thermometer

Calibrated K-type thermocouple with a surface probe

The reflective/low-emissivity material to be measured

Heat source (e.g., hot plate)

Thermal paste (optional, but recommended)

Methodology:

Heat the material sample on the heat source to a stable, known temperature.

Apply a small amount of thermal paste to the measurement spot on the material's surface to

ensure good thermal contact with the thermocouple.

Place the thermocouple surface probe firmly on the prepared spot and allow the reading to

stabilize. Record this as the "true temperature."

Remove the thermocouple. Aim the infrared thermometer at the exact same spot from a fixed

distance, as specified by the manufacturer.
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Adjust the emissivity setting on the infrared thermometer up or down until the displayed

temperature matches the "true temperature" recorded from the thermocouple.

Record the resulting emissivity value. This is the correct setting for this material under these

conditions.

Protocol 2: Surface Temperature Measurement Using a
High-Emissivity Coating
Objective: To accurately measure the temperature of a reflective surface using a non-contact IR

thermometer by modifying the surface emissivity.

Materials:

Fixed or adjustable emissivity infrared thermometer (if adjustable, set to 0.95)

High-emissivity tape (e.g., black electrical tape) or matte black paint

The reflective/low-emissivity object

Heat source

Methodology:

Ensure the surface of the object is clean and dry.

Apply a small, smooth patch of the high-emissivity tape or a thin, even coat of matte black

paint to the area where the temperature will be measured. Allow paint to fully dry. The

emissivity of this patch will be approximately 0.95.

Heat the object and allow it to reach thermal equilibrium.

Set the emissivity on the infrared thermometer to 0.95 (many are pre-set to this value).

Aim the thermometer at the center of the prepared high-emissivity patch, ensuring the

measurement spot is smaller than the patch.
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Record the temperature reading. This reading will be an accurate measurement of the

surface temperature at that location.

Visualizations
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Caption: Decision flowchart for selecting a temperature measurement method.
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Caption: Impact of emissivity on infrared temperature measurement.
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Caption: Workflow for measurement using a high-emissivity coating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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